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Compound of Interest

Compound Name:
(2E)-4-(1H-Imidazol-4-YL)but-2-

enoic acid

Cat. No.: B12977033

Get Quote

Executive Summary
trans-Urocanic acid (trans-UCA) is a major chromophore in the mammalian stratum corneum,

functioning as a pivotal component of the "natural moisturizing factor" (NMF) and an

endogenous UV filter. Originating from the catabolism of filaggrin-derived histidine, trans-UCA

exhibits a unique physicochemical profile defined by its conjugated imidazole-acrylate

structure. While historically termed a "natural sunscreen," its primary significance in modern

dermatological research lies in its photoisomerization to cis-UCA—a potent immunomodulator.

This guide provides a rigorous analysis of the physicochemical constants, spectral behaviors,

and analytical protocols required for the precise characterization of trans-UCA in

pharmaceutical and biological matrices.

Molecular Architecture & Fundamental Constants
trans-UCA is an amphoteric molecule containing both a basic imidazole moiety and an acidic

carboxyl group conjugated via an ethylene bridge. This conjugation is responsible for its high

UV absorptivity and planar geometry.
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Table 1: Fundamental Physicochemical Constants
Property Value Notes/Conditions

IUPAC Name
(2E)-3-(1H-imidazol-4-yl)prop-

2-enoic acid

Specific stereochemistry is E

(trans).[1][2]

CAS Registry
104-98-3 (General), 3465-72-3

(Specific to trans)

Molecular Formula C₆H₆N₂O₂

Molecular Weight 138.12 g/mol Monoisotopic mass: 138.04 Da

Melting Point 217 – 230 °C Decomposes upon melting.

LogP (Octanol/Water) -0.9 to 0.7
pH-dependent; highly

hydrophilic at physiological pH.

Solubility (Water) ~1 g/L (pH dependent)
Low solubility at isoelectric

point (pI).

Solubility (PBS pH 7.2) 0.3 mg/mL
Soluble in DMSO (15 mg/mL).

[3][4]

Physicochemical Profile
Acid-Base Chemistry & Ionization
trans-UCA exists as a zwitterion over a broad pH range relevant to skin physiology (pH 4.5–

6.0). The ionization state is critical for its binding affinity to keratin and its extraction efficiency

from biological samples.

pKa₁ (Carboxyl): ~3.4

pKa₂ (Imidazole): ~5.8

Mechanistic Insight: The pKa of the imidazole nitrogen in trans-UCA (~5.8) is slightly lower than

that of free histidine (~6.0). This shift is attributed to the electron-withdrawing nature of the

conjugated acrylate double bond, which reduces the electron density on the imidazole ring,

making it less basic.
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At the physiological pH of the stratum corneum (pH ~5.5), trans-UCA exists primarily in its

neutral, zwitterionic form (COO⁻ / ImH⁺) or mono-anionic form depending on the

microenvironment. This amphoteric nature allows it to buffer the "acid mantle" of the skin.

Spectroscopic Signature (UV-Vis)
The biological function of trans-UCA is dictated by its ability to absorb high-energy photons.

: 268 nm – 280 nm (pH dependent).

Molar Extinction Coefficient (

):

at 280 nm.

Note: The cis-isomer has a lower absorptivity (

at 275 nm), a key differentiator in spectroscopic quantification.[2]

The Red Shift Phenomenon: While in vitro solutions show a

near 270 nm, in vivo action spectra suggest a shift toward 310 nm.[5] This "red shift" is
hypothesized to result from the binding of trans-UCA to keratin proteins or macro-molecular
association within the corneocyte matrix, effectively extending its photoprotective range into the
UVB/UVA boundary.

Photochemistry: The Isomerization Engine
The most critical property of trans-UCA is its photo-instability. Upon exposure to UVB radiation,

it undergoes a reversible photoisomerization to cis-UCA. This reaction is not merely a

degradation pathway but a biological signaling mechanism.

Mechanism
Excitation of the

transition promotes the molecule to the singlet excited state (

). Relaxation to the ground state (
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) occurs via rotation around the C=C double bond, resulting in a mixture of cis and trans
isomers until a photostationary state (PSS) is reached.

Quantum Yield (

): ~0.49 (at 310 nm).

Energy Barrier: The reaction is barrierless in the excited state, occurring on a sub-

picosecond timescale.
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Figure 1: The metabolic generation and photochemical activation pathway of trans-urocanic

acid.[6]

Analytical Characterization Protocols
For researchers quantifying UCA isomers in biological matrices, High-Performance Liquid

Chromatography (HPLC) remains the gold standard. The following protocol ensures separation

of the isomers, which is difficult due to their structural similarity.

Validated HPLC Methodology
Column: C18 Reverse Phase (e.g., ODS 250 x 4.6 mm, 5 µm) or

-Cyclodextrin bonded phase (for chiral/isomer specificity).

Mobile Phase: 10-20 mM Phosphate Buffer (pH 3.0) : Acetonitrile (98:2 v/v).

Technical Note: A low pH is strictly required to protonate the carboxyl group (pKa ~3.4),

suppressing ionization and increasing retention on the hydrophobic stationary phase.

Flow Rate: 1.0 mL/min.
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Detection: UV-Vis Diode Array at 268 nm (isobestic point proximity) or 210 nm (peptide

bond/carboxylate).

Temperature: 25°C (Ambient).

Extraction from Stratum Corneum (Tape Stripping)
Sampling: Apply D-Squame® or standard adhesive tape to the skin site. Press uniformly and

remove.

Extraction: Place tape in a vial with 1.0 mL of 0.1 M KOH or Methanol.

Causality: KOH ensures complete deprotonation and solubilization of the UCA from the

keratin matrix.

Neutralization: If using KOH, neutralize with an equivalent volume of 0.1 M HCl or buffer prior

to HPLC injection to prevent column damage.

Filtration: Filter through a 0.45 µm PTFE membrane to remove adhesive residues and

keratin debris.
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Figure 2: Analytical workflow for the extraction and quantification of UCA isomers from skin

samples.

Biological Implications of Physicochemical State
The physicochemical state of trans-UCA is directly linked to skin barrier homeostasis:
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Acid Mantle Maintenance: The pKa values of UCA allow it to act as a buffer, maintaining the

acidic pH of the skin surface (pH 5.0–5.5). This acidity is crucial for inhibiting pathogenic

bacterial colonization (e.g., S. aureus) and activating lipid-processing enzymes like

-glucocerebrosidase.

UV Filtration: The high molar extinction coefficient allows trans-UCA to absorb potentially

mutagenic UVB radiation before it reaches the viable epidermis. However, the resulting cis-

UCA can suppress local immunity, creating a "mixed blessing" effect—protection from DNA

damage at the cost of immune surveillance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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